1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane

• IUPAC Name: 1-cyclopropylsulfonyl-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane
• InChI: InChI=1S/C14H22N4O4S/c1-21-12-10-13(22-2)16-14(15-12)17-6-3-7-18(9-8-17)23(19,20)11-4-5-11/h10-11H,3-9H2,1-2H3
• InChI Key: XQDJGLVRGMMPMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N2CCCN(CC2)S(=O)(=O)C3CC3)OC
• Molecular Formula: C14H22N4O4S
• Molecular Weight: 342.42 g/mol

Description

1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane (CPDD) is a unique heterocyclic compound that has been extensively studied in the past few decades. CPDD has been found to have a number of interesting biological activities, including anti-cancer, anti-inflammatory, and anti-viral effects. It has been used in a variety of scientific research applications and has been found to be a promising candidate for therapeutic applications.

Scientific Research Applications

1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of thymidylate, a precursor of DNA. 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has also been found to be a potent inhibitor of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in the regulation of gene expression and cell survival. In addition, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and is implicated in the development of inflammation and cancer.

Mechanism of Action

1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to act as an inhibitor of DHFR, GSK-3, and COX-2 by binding to the active sites of these enzymes and blocking their activity. The binding of 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane to these enzymes is believed to be mediated by hydrogen bonding and van der Waals interactions. Additionally, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to be a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and is implicated in the development of cancer.
Biochemical and Physiological Effects
1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to have a number of interesting biochemical and physiological effects. It has been found to be a potent inhibitor of DHFR, GSK-3, and COX-2, which are involved in the regulation of gene expression and cell survival. Additionally, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to be a potent inhibitor of PARP, which is involved in DNA repair and is implicated in the development of cancer. Furthermore, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and is implicated in the development of inflammation and cancer.

Advantages and Limitations for Lab Experiments

1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has a number of advantages and limitations when used in laboratory experiments. One advantage of 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane is that it is a relatively simple compound to synthesize, which makes it relatively easy to use in laboratory experiments. Additionally, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has been found to be a potent inhibitor of DHFR, GSK-3, and COX-2, which makes it a useful tool for studying the regulation of gene expression and cell survival. However, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has also been found to be a potent inhibitor of PARP, which can lead to increased levels of DNA damage in laboratory experiments.

Future Directions

1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane has a number of potential future directions that could be explored. One potential direction is to further investigate its potential therapeutic applications. Additionally, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane could be further studied to determine its effects on other enzymes and proteins, such as kinases and transcription factors. Furthermore, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane could be studied to determine its effects on other biological processes, such as cell signaling and apoptosis. Finally, 1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane could be studied to determine its effects on other diseases, such as Alzheimer’s disease and Parkinson’s disease.

Synthesis Methods

1-(cyclopropanesulfonyl)-4-(4,6-dimethoxypyrimidin-2-yl)-1,4-diazepane can be synthesized by a three-step synthetic route. The first step involves the reaction of 4-methyl-6-methoxy-2-pyrimidine with cyclopropanesulfonyl chloride, followed by the reaction of the product with 1,4-diazepane-1-sulfonyl chloride. The final step involves the deprotection of the 4-methyl-6-methoxy-2-pyrimidine moiety by the use of an acid-catalyzed hydrolysis reaction. The overall yield of this synthesis route is approximately 60%.